Cas no 152213-63-3 (Methyl 2-(6-bromo-1H-indol-3-yl)acetate)
152213-63-3 structure
Product Name:Methyl 2-(6-bromo-1H-indol-3-yl)acetate
CAS No:152213-63-3
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD18452338
CID:1106569
PubChem ID:11644701
Update Time:2025-04-20
Methyl 2-(6-bromo-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-indole-3-acetic acid, 6-bromo-, methyl ester
- methyl 2-(6-bromo-1H-indol-3-yl)acetate
- 1H-INDOLE-3-ACETIC ACID, 6-BROMO-A-OXO-
- 6-Bromo-1H-indole-3-acetic acid methyl ester
- Methyl 6-Bromoindole-3-acetate
- 1h-indole-3-acetic acid,6-bromo-,methyl ester
- BMFSVEXJEHZDHD-UHFFFAOYSA-N
- SY048038
- AK551079
- (6-bromo-1H-indole-3-yl)acetic acid methyl ester
- (6-bromo-1H-indol-3-yl)-acetic acid methyl ester
- SCHEMBL498040
- Methyl2-(6-bromo-1H-indol-3-yl)acetate
- DB-229502
- AKOS024174519
- A908252
- CHEMBL442863
- MFCD18452338
- CS-0085442
- CS-16038
- 152213-63-3
- Methyl 2-(6-bromo-1H-indol-3-yl)acetate
-
- MDL: MFCD18452338
- Inchi: 1S/C11H10BrNO2/c1-15-11(14)4-7-6-13-10-5-8(12)2-3-9(7)10/h2-3,5-6,13H,4H2,1H3
- InChI Key: BMFSVEXJEHZDHD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)NC=C2CC(=O)OC
Computed Properties
- Exact Mass: 266.98949g/mol
- Monoisotopic Mass: 266.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.569±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
Methyl 2-(6-bromo-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI276-250mg |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 250mg |
2863CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI276-1g |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 1g |
6317CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI276-100mg |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 100mg |
770.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M47330-250mg |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 250mg |
¥418.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M47330-100mg |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 100mg |
¥242.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M47330-1g |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 1g |
¥1155.0 | 2024-07-19 | |
| Chemenu | CM259751-1g |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 95%+ | 1g |
$556 | 2021-08-18 | |
| Chemenu | CM259751-5g |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 95%+ | 5g |
$1571 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M898426-1g |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 97% | 1g |
4,743.00 | 2021-05-17 | |
| Chemenu | CM259751-250mg |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate |
152213-63-3 | 95%+ | 250mg |
$188 | 2023-02-02 |
Methyl 2-(6-bromo-1H-indol-3-yl)acetate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
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